Cas no 921513-81-7 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide)
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide
- Methanesulfonamide, N-[2-[3-(4-ethoxyphenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
- N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)methanesulfonamide
- 921513-81-7
- N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]methanesulfonamide
- F2237-0325
- N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide
- AKOS024630350
-
- Inchi: 1S/C15H19N3O4S/c1-3-22-13-6-4-12(5-7-13)14-8-9-15(19)18(17-14)11-10-16-23(2,20)21/h4-9,16H,3,10-11H2,1-2H3
- InChI Key: LILWPGIBDQBMJB-UHFFFAOYSA-N
- SMILES: CS(NCCN1N=C(C2=CC=C(OCC)C=C2)C=CC1=O)(=O)=O
Computed Properties
- Exact Mass: 337.10962727g/mol
- Monoisotopic Mass: 337.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 96.4Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 512.8±60.0 °C(Predicted)
- pka: 10.50±0.40(Predicted)
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2237-0325-2μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-5μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-1mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-2mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-3mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-4mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2237-0325-5mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}methanesulfonamide |
921513-81-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide
N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Methanesulfonamide: A Comprehensive Overview
The compound with CAS No. 921513-81-7, known as N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Methanesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule is characterized by a methanesulfonamide group attached to a dihydropyridazine ring system, which further incorporates a 4-ethoxyphenyl substituent. This unique combination of functional groups and aromatic systems contributes to its intriguing chemical properties and potential biological activities.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened avenues for its scalability in industrial settings. The incorporation of the 4-ethoxyphenyl group into the dihydropyridazine ring is particularly noteworthy, as it introduces electronic and steric effects that can significantly influence the compound's reactivity and bioavailability.
From a pharmacological perspective, this compound has been extensively studied for its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, making them attractive targets for drug development in diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Methanesulfonamide exhibits potent inhibitory activity against several kinases, including src family kinases and cyclin-dependent kinases (CDKs). This suggests its potential utility in developing novel therapeutic agents for treating conditions characterized by dysregulated kinase activity.
The dihydropyridazine ring system is a key structural feature of this compound, contributing to its stability and bioactivity. Dihydropyridazines are known for their ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic profiles. The presence of the methanesulfonamide group further enhances these properties by introducing additional hydrogen bonding capabilities and improving the compound's solubility in biological fluids.
Recent research has also explored the potential of this compound as a prodrug, where it undergoes enzymatic cleavage in vivo to release active metabolites with enhanced therapeutic efficacy. This approach could mitigate issues related to drug resistance and improve patient outcomes in various therapeutic settings. Additionally, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins, further elucidating its mechanism of action.
In terms of synthetic applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its modular structure allows for easy functionalization at multiple positions, enabling chemists to design derivatives with tailored properties for specific applications. For instance, modifications to the 4-ethoxyphenyl group or the dihydropyridazine ring can lead to compounds with improved selectivity or reduced toxicity.
From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and enhancing resource efficiency. These efforts align with global initiatives aimed at promoting sustainable chemical practices.
In conclusion, N-{2-[3-(4-Ethoxyphenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}Methanesulfonamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and versatile synthetic applications, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound holds immense potential for contributing to innovative therapies that address unmet medical needs.
921513-81-7 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)